Cas no 94026-91-2 (4-O-Benzyl Dopamine)

4-O-Benzyl Dopamine Properties

Names and Identifiers

• 4-O-Benzyl Dopamine
• 5-(2-aminoethyl)-2-phenylmethoxyphenol
• 2-Phenylethanamine, 4'-benzyloxy-3'-hydroxy-
• Benzeneethanamine, 4-benzyloxy-5-hydroxy-
• VEOXVIUXSFRYTN-UHFFFAOYSA-N
• 5-(2-Aminoethyl)-2-(benzyloxy)phenol
• DTXSID30340042
• 94026-91-2
• FT-0662764
• 5-(2-Aminoethyl)-2-(benzyloxy)phenol #
• DB-253241
• 5-(2-Aminoethyl)-2-(benzyloxy)phenol; 5-(2-Aminoethyl)-2-(phenylmethoxy)phenol;
• +Expand

• InChIKey： VEOXVIUXSFRYTN-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H17NO2/c16-9-8-12-6-7-15(14(17)10-12)18-11-13-4-2-1-3-5-13/h1-7,10,17H,8-9,11,16H2
• SMILES： C1=CC=C(C=C1)COC2=C(C=C(C=C2)CCN)O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 243.125928785g/mol
• Heavy Atom Count: 18
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Melting Point: 98-111°C
• Solubility: Methanol